Cas no 1448063-16-8 (N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide)

• Product Name: N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide
• CAS No: 1448063-16-8
• MF: C₂₀H₂₉N₃O
• MW: 327.46376490593
• CID: 5913432
• PubChem ID: 71808428
• Update Time: 2025-05-24

N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide
• N-[(1-CYCLOPENTYL-4,5,6,7-TETRAHYDROINDAZOL-3-YL)METHYL]CYCLOHEX-3-ENE-1-CARBOXAMIDE
• N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]cyclohex-3-ene-1-carboxamide
• 1448063-16-8
• N-((1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)cyclohex-3-enecarboxamide
• VU0549194-1
• F6440-2892
• AKOS024563214
• 3-Cyclohexene-1-carboxamide, N-[(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]-

• Inchi： 1S/C20H29N3O/c24-20(15-8-2-1-3-9-15)21-14-18-17-12-6-7-13-19(17)23(22-18)16-10-4-5-11-16/h1-2,15-16H,3-14H2,(H,21,24)
• InChI Key： QDGSMABFSLPLNY-UHFFFAOYSA-N
• SMILES： C1(C(NCC2C3=C(N(C4CCCC4)N=2)CCCC3)=O)CCC=CC1

Computed Properties

• Exact Mass: 327.231062557g/mol
• Monoisotopic Mass: 327.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Additional information on N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide

Comprehensive Overview of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide (CAS 1448063-16-8)

The compound N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide, identified by its CAS number 1448063-16-8, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of indazole derivatives, which are increasingly studied for their potential applications in medicinal chemistry and material science. The presence of both cyclopentyl and cyclohexene moieties in its structure contributes to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for indazole-based compounds has surged due to their versatility in drug discovery. The N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide structure features a tetrahydroindazole core, which is known for its ability to interact with various biological targets. This has led to increased searches for "indazole derivatives in drug development" and "cyclohexene carboxamide applications" across scientific databases. The compound's CAS 1448063-16-8 is often referenced in patents and research papers, highlighting its relevance in modern chemical studies.

One of the key trends in the scientific community is the exploration of small molecule modulators for therapeutic targets. The structural complexity of N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide allows it to serve as a potential scaffold for designing such modulators. Researchers are particularly interested in its hydrogen-bonding capabilities and lipophilic properties, which are critical for optimizing drug-like characteristics. These attributes align with popular search queries like "optimizing indazole pharmacokinetics" and "cyclohexene carboxamide solubility," reflecting the compound's growing prominence.

From a synthetic chemistry perspective, the preparation of CAS 1448063-16-8 involves multi-step organic transformations, including cyclization and amide coupling reactions. The compound's cyclopentyl group introduces steric hindrance, which can influence its reactivity and selectivity in further derivatization. This aspect is frequently discussed in forums and publications, with searches such as "synthetic routes to tetrahydroindazoles" and "amide bond formation techniques" gaining traction. The compound's stability under various conditions is also a topic of interest, as it impacts its storage and handling protocols.

In the context of material science, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide has potential applications in the development of advanced polymers and coating materials. Its rigid yet flexible structure can contribute to the mechanical properties of polymeric matrices. This aligns with industry trends toward "high-performance organic materials" and "indazole-based additives," which are frequently searched by engineers and material scientists. The compound's CAS 1448063-16-8 is often cited in patents related to these applications.

Environmental and regulatory considerations are also pivotal when discussing CAS 1448063-16-8. While the compound is not classified as hazardous, its biodegradation and ecotoxicological profile are subjects of ongoing research. Queries like "environmental impact of indazole derivatives" and "green chemistry approaches for carboxamides" reflect the scientific community's commitment to sustainable practices. The compound's compatibility with green solvents and catalytic processes is an area of active investigation.

In summary, N-(1-cyclopentyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methylcyclohex-3-ene-1-carboxamide (CAS 1448063-16-8) is a multifaceted compound with significant potential across multiple disciplines. Its structural features, including the tetrahydroindazole and cyclohexene carboxamide groups, make it a valuable candidate for further exploration in drug discovery, material science, and synthetic chemistry. As research progresses, this compound is likely to remain a focal point for scientists addressing contemporary challenges in these fields.